Cas no 201033-36-5 (6-methoxy-Phthalazine)
6-methoxy-Phthalazine structure
Product Name:6-methoxy-Phthalazine
CAS No:201033-36-5
MF:C9H8N2O
MW:160.17262172699
CID:1057590
PubChem ID:22114751
Update Time:2025-04-20
6-methoxy-Phthalazine Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-Phthalazine
- 6-methoxyphthalazine
- 201033-36-5
- SCHEMBL5375329
- DB-350602
-
- Inchi: 1S/C9H8N2O/c1-12-9-3-2-7-5-10-11-6-8(7)4-9/h2-6H,1H3
- InChI Key: LKPNNHQRYJGPSM-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=CN=NC=C2C=1
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
6-methoxy-Phthalazine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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